N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide

• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[2-(3-phenoxyphenoxy)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H17NO3S/c21-19(18-10-5-13-24-18)20-11-12-22-16-8-4-9-17(14-16)23-15-6-2-1-3-7-15/h1-10,13-14H,11-12H2,(H,20,21)
• InChI Key: IFWMERHLKNJVJW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC(=CC=C2)OCCNC(=O)C3=CC=CS3
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)OCCNC(=O)C3=CC=CS3

Description

N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide, also known as PHA-848125, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. It was first discovered by a team of researchers at Pfizer in 2007 and has since been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide involves the inhibition of CDK2 and CDK5. CDK2 is a key regulator of the cell cycle, and its activity is required for the progression of cells through the G1/S and G2/M checkpoints. CDK5, on the other hand, is primarily involved in the regulation of neuronal development and function. By inhibiting these kinases, N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide can disrupt the normal functioning of cancer cells and induce apoptosis.
Biochemical and Physiological Effects
Studies have shown that N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide has a number of biochemical and physiological effects on cancer cells. In addition to inhibiting CDK2 and CDK5, N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide can also induce the phosphorylation of p53, a tumor suppressor protein that plays a key role in the regulation of cell cycle progression and apoptosis. This phosphorylation can lead to the activation of p53 and the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide is its potent inhibitory activity against CDK2 and CDK5. This makes it a promising candidate for the development of new cancer therapies. However, there are also some limitations to its use in lab experiments. For example, N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide has been shown to have low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are a number of potential future directions for research on N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide. One area of focus could be the development of more efficient synthesis methods for the compound, which could help to overcome some of the limitations associated with its use in lab experiments. Another area of focus could be the development of new cancer therapies that incorporate N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide as a key component. Finally, further studies could be conducted to better understand the biochemical and physiological effects of N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide on cancer cells, which could help to identify new targets for cancer treatment.

Synthesis Methods

The synthesis of N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide involves a multi-step process that begins with the reaction of 3-phenoxyphenol with 2-chloroethyl thiophene-2-carboxylate. This is followed by a series of additional reactions, including the introduction of an amide group and the formation of a thiophene ring. The final product is a white powder that is soluble in DMSO and other organic solvents.

Scientific Research Applications

N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide has been the subject of extensive scientific research due to its potential use in cancer treatment. Studies have shown that N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide is a potent inhibitor of cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 5 (CDK5), both of which play important roles in the regulation of cell cycle progression and cell division. By inhibiting these kinases, N-[2-(3-phenoxyphenoxy)ethyl]-2-thiophenecarboxamide can prevent the proliferation of cancer cells and induce apoptosis.